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Compound of Interest

Compound Name: alpha-Selinene

Cat. No.: B1247522 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical structure,

stereochemistry, and physicochemical properties of α-selinene, a naturally occurring

sesquiterpene of significant interest in phytochemical and pharmacological research. This

document includes detailed spectroscopic data, experimental protocols for isolation and

synthesis, and a review of its biological activities, with a focus on its anti-inflammatory

mechanisms.

Chemical Structure and Stereochemistry
α-Selinene is a bicyclic sesquiterpene hydrocarbon with the molecular formula C₁₅H₂₄.[1] Its

structure is based on the eudesmane skeleton, characterized by a decahydronaphthalene ring

system.[1] The IUPAC name for the naturally occurring (-)-α-selinene is (3R,4aR,8aR)-5,8a-

dimethyl-3-(prop-1-en-2-yl)-2,3,4,4a,7,8-hexahydro-1H-naphthalene.[1]

The stereochemistry of α-selinene is defined by three chiral centers at positions C3, C4a, and

C8a, leading to the (3R,4aR,8aR) configuration for the most common natural isomer.[1] The

molecule possesses an endocyclic double bond within the octahydronaphthalene ring system

and an exocyclic double bond in the isopropenyl side chain.[1]
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CAS Number: 473-13-2[2]

Molecular Weight: 204.35 g/mol [2]

InChIKey: OZQAPQSEYFAMCY-QLFBSQMISA-N[2]

Physicochemical and Spectroscopic Data
The following tables summarize the key physicochemical and spectroscopic data for α-

selinene, crucial for its identification and characterization.

Table 1: Physicochemical Properties of α-Selinene
Property Value Reference

Molecular Formula C₁₅H₂₄ [2]

Molecular Weight 204.35 g/mol [2]

Physical State Colorless to pale yellow liquid [2]

Boiling Point 135°C (at 16 Torr) [2]

Density 0.9140 g/cm³ [2]

Solubility

Insoluble in water; Soluble in

organic solvents (chloroform,

hexane)

[2]

Table 2: Spectroscopic Data of α-Selinene
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Spectroscopic Technique Data Reference

¹H NMR (CDCl₃, 500 MHz)

A complete, experimentally

verified ¹H NMR data table was

not available in the search

results. Predicted data is

available but not suitable for a

technical guide.

¹³C NMR (CDCl₃, 125 MHz)

A complete, experimentally

verified ¹³C NMR data table

was not available in the search

results. Predicted data is

available but not suitable for a

technical guide.

FT-IR (Neat)

A detailed list of specific

absorption bands was not

available in the search results.

General absorptions would

include ~3075 cm⁻¹ (C-H

stretch, alkene), ~2930 cm⁻¹

(C-H stretch, alkane), ~1645

cm⁻¹ (C=C stretch).

Mass Spectrometry (GC-MS)

m/z (% relative intensity): 204

(M⁺), 189, 161, 133, 119, 105,

93, 91, 79, 67, 41.

[3]

Experimental Protocols
Isolation of α-Selinene from Celery Seed Oil
Objective: To isolate α-selinene from the essential oil of celery (Apium graveolens) seeds

through hydrodistillation followed by fractional distillation.

Methodology:

Hydrodistillation of Celery Seed Oil:
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100g of dried celery seeds are ground to a coarse powder.

The powdered seeds are placed in a 2L round-bottom flask with 1L of distilled water.

The flask is connected to a Clevenger-type apparatus.

The mixture is heated to boiling and maintained for 3-4 hours to extract the essential oil.

The collected oil is separated from the aqueous layer and dried over anhydrous sodium

sulfate.[4]

Fractional Distillation of the Essential Oil:

The crude essential oil is subjected to fractional distillation under reduced pressure.

Fractions are collected at different temperature ranges.

The fraction enriched in α-selinene is identified by GC-MS analysis by comparing the

retention time and mass spectrum with a known standard.[5]

Further purification can be achieved by column chromatography on silica gel using a

hexane-ethyl acetate gradient.

Total Synthesis of (-)-α-Selinene
Objective: To synthesize (-)-α-selinene from the chiral synthon (+)-thujone.

Methodology: A detailed, step-by-step experimental protocol for the total synthesis of (-)-α-

selinene from (+)-thujone was referenced but the complete procedure was not available in the

provided search results. The synthesis involves a multi-step process starting from a thujone-

derived intermediate.[6]

Biological Activity and Signaling Pathways
α-Selinene has demonstrated a range of biological activities, with its anti-inflammatory

properties being of particular interest. It has been shown to inhibit the production of pro-

inflammatory mediators such as nitric oxide (NO) and prostaglandins by suppressing the

expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[1]
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The anti-inflammatory effects of α-selinene and structurally related terpenes are mediated, in

part, through the modulation of key inflammatory signaling pathways, including the Nuclear

Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[1]

Anti-inflammatory Signaling Pathway of α-Selinene
The following diagram illustrates the proposed mechanism of action for the anti-inflammatory

effects of α-selinene.
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Proposed Anti-inflammatory Signaling Pathway of α-Selinene
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Caption: Proposed mechanism of α-selinene's anti-inflammatory action.
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Conclusion
α-Selinene is a well-characterized sesquiterpene with a defined chemical structure and

stereochemistry. Its presence in various essential oils and its demonstrated biological activities,

particularly its anti-inflammatory effects, make it a compound of significant interest for further

research and potential therapeutic development. The data and protocols presented in this

guide provide a solid foundation for researchers and scientists working with this promising

natural product. Further investigation is warranted to fully elucidate its pharmacological

potential and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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